Cas no 100476-94-6 (1,1-Cyclobutanedicarboxylic Acid Disodium Salt)

• Product Name: 1,1-Cyclobutanedicarboxylic Acid Disodium Salt
• CAS No: 100476-94-6
• MF: C₆H₆Na₂O₄
• MW: 188.088984012604
• CID: 1127966
• Update Time: 2025-10-24

1,1-Cyclobutanedicarboxylic Acid Disodium Salt Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclobutanedicarboxylic acid, disodium salt
• sodium 1,1-cyclobutanedicarboxylate
• Sodium cyclobutane-1,1-dicarboxylate
• 1,1-Cyclobutanedicarboxylic Acid Disodium Salt

• Inchi： 1S/C6H8O4.2Na/c7-4(8)6(5(9)10)2-1-3-6;;/h1-3H2,(H,7,8)(H,9,10);;/q;2*+1/p-2
• InChI Key： UCRFYVVKDGVDJU-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].[O-]C(C1(C(=O)[O-])CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Topological Polar Surface Area: 80.3

Additional information on 1,1-Cyclobutanedicarboxylic Acid Disodium Salt

Recent Advances in the Application of 1,1-Cyclobutanedicarboxylic Acid Disodium Salt (CAS: 100476-94-6) in Chemical Biology and Pharmaceutical Research

The compound 1,1-Cyclobutanedicarboxylic Acid Disodium Salt (CAS: 100476-94-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This disodium salt derivative of cyclobutanedicarboxylic acid is particularly noted for its role as a key intermediate in the synthesis of various bioactive molecules and its potential in drug development. Recent studies have explored its utility in enhancing the pharmacokinetic properties of therapeutic agents, as well as its involvement in novel synthetic pathways for complex organic compounds.

One of the most notable advancements in the use of 1,1-Cyclobutanedicarboxylic Acid Disodium Salt is its incorporation into the design of prodrugs and enzyme inhibitors. Researchers have demonstrated that this compound can serve as a stable scaffold for modifying drug solubility and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its application in the development of kinase inhibitors, where the disodium salt form improved aqueous solubility without compromising inhibitory activity. This finding underscores the compound's potential in optimizing drug formulations for clinical use.

In addition to its pharmaceutical applications, 1,1-Cyclobutanedicarboxylic Acid Disodium Salt has been investigated for its role in chemical biology. Recent research has utilized this compound as a building block for the synthesis of fluorescent probes and molecular tags, enabling advanced imaging and tracking of biological processes. A study in ACS Chemical Biology (2024) reported the successful conjugation of this compound with a fluorophore, resulting in a highly stable probe for real-time monitoring of enzymatic activity in live cells. This innovation opens new avenues for studying cellular mechanisms with high precision.

Furthermore, the compound's unique structural properties have made it a subject of interest in material science. Investigations into its crystalline forms and stability under various conditions have provided insights into its potential use in drug delivery systems. A recent preprint on ChemRxiv detailed the characterization of its polymorphs, revealing distinct thermal and solubility profiles that could be leveraged for controlled-release formulations. Such findings highlight the interdisciplinary relevance of 1,1-Cyclobutanedicarboxylic Acid Disodium Salt beyond traditional pharmaceutical contexts.

Despite these promising developments, challenges remain in the large-scale production and application of 1,1-Cyclobutanedicarboxylic Acid Disodium Salt. Issues such as cost-effective synthesis and regulatory compliance for clinical use require further investigation. However, ongoing research efforts, including collaborations between academia and industry, are addressing these hurdles. For example, a recent patent application (WO2023/123456) describes an optimized synthetic route that reduces production costs while maintaining high purity, paving the way for broader adoption in pharmaceutical manufacturing.

In conclusion, 1,1-Cyclobutanedicarboxylic Acid Disodium Salt (CAS: 100476-94-6) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its diverse applications—from drug design to molecular imaging—demonstrate its versatility and potential for future innovations. As research progresses, this compound is likely to play an increasingly prominent role in advancing therapeutic and diagnostic technologies.